Cas no 21123-74-0 (5,7-dinitro-2,1,3-benzoxadiazol-4-amine)

21123-74-0 structure
Product name:5,7-dinitro-2,1,3-benzoxadiazol-4-amine
5,7-dinitro-2,1,3-benzoxadiazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 5,7-dinitro-2,1,3-benzoxadiazol-4-amine
- 2,1,3-benzoxadiazol-4-amine, 5,7-dinitro-
- SR-01000201310
- SCHEMBL10614810
- 21123-74-0
- GZHSHVREDJJCKZ-UHFFFAOYSA-N
- 4-Amino-5,7-dinitrobenzofurazan
- 5,7-Dinitro-2,1,3-benzoxadiazol-4-amine #
- SR-01000201310-1
- AKOS015996091
-
- Inchi: InChI=1S/C6H3N5O5/c7-4-2(10(12)13)1-3(11(14)15)5-6(4)9-16-8-5/h1H,7H2
- InChI Key: GZHSHVREDJJCKZ-UHFFFAOYSA-N
- SMILES: C1=C(C2=NON=C2C(=C1[N+](=O)[O-])N)[N+](=O)[O-]
Computed Properties
- Exact Mass: 225.01349
- Monoisotopic Mass: 225.013
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 157Ų
Experimental Properties
- Density: 1.895
- Boiling Point: 506.7°C at 760 mmHg
- Flash Point: 260.3°C
- Refractive Index: 1.781
- PSA: 151.22
5,7-dinitro-2,1,3-benzoxadiazol-4-amine Related Literature
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Kai Zheng,Chang He,Zhao Zhang,Hassan Traboulsi,Javed Mazher,Ali Trabolsi,Lei Fang,Mark A. Olson Polym. Chem., 2020,11, 1806-1819
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Yu-Dong Zhang,Jing Ping,Qi-Wei Wu,Hong-Bing Pan,Xing-He Fan,Zhihao Shen,Qi-Feng Zhou Polym. Chem., 2017,8, 1689-1698
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Mi-Hee Jung,Kyoung Chul Ko,Woo Ram Lee Dalton Trans., 2019,48, 15074-15090
-
Bin Zhao,Feng Chen,Qiwei Huang,Jinlong Zhang Chem. Commun., 2009, 5115-5117
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Nadia Marino,Donatella Armentano,Claudia Zanchini,Giovanni De Munno CrystEngComm, 2014,16, 8286-8296
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